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Compound of Interest

Compound Name: 4,6-Dimethoxypyrimidine

Cat. No.: B185312 Get Quote

An In-depth Technical Guide to the Safe Handling, Storage, and Use of 4,6-
Dimethoxypyrimidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety, handling, and storage

protocols for 4,6-dimethoxypyrimidine (CAS No. 5270-94-0), a key intermediate in

pharmaceutical and agricultural chemical synthesis.[1] Adherence to these guidelines is critical

for ensuring laboratory safety and maintaining the integrity of research outcomes.

Compound Profile: Physical and Chemical
Properties
4,6-Dimethoxypyrimidine is a white or colorless to almost white or almost colorless powder or

lump.[1] Understanding its physical and chemical properties is foundational to its safe handling.
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Property Value Source

Molecular Formula C₆H₈N₂O₂ [1][2]

Molecular Weight 140.14 g/mol [1][2]

CAS Number 5270-94-0 [2][3]

Appearance

White or colorless to almost

white or almost colorless

powder or lump

[1]

Melting Point 33 °C [1]

Boiling Point 186 °C [1]

Solubility

Information not widely

available, but pyrimidine

derivatives can have limited

water solubility.

Purity ≥ 98% (GC) [1]

Hazard Identification and Toxicological Summary
While comprehensive toxicological data for 4,6-dimethoxypyrimidine is not fully investigated,

the available information and data from structurally similar pyrimidine derivatives indicate that it

should be handled with care. The primary hazards are related to irritation and potential harm

upon ingestion or inhalation.

Primary Routes of Exposure:

Inhalation: May cause respiratory tract irritation.[4]

Skin Contact: May cause skin irritation.[4][5]

Eye Contact: May cause eye irritation.[4][5]

Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[4]

Hazard Statements for Similar Pyrimidine Compounds:
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H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6][7]

H335: May cause respiratory irritation.[6][7]

Personal Protective Equipment (PPE) and
Engineering Controls
A robust safety protocol is predicated on the correct use of PPE and engineering controls to

minimize exposure.

Engineering Controls:

Ventilation: Always handle 4,6-dimethoxypyrimidine in a well-ventilated area.[3][8] For

procedures that may generate dust, a certified chemical fume hood is required.[9][10]

Eyewash Stations and Safety Showers: Facilities must be equipped with readily accessible

eyewash stations and safety showers.[4][10]

Personal Protective Equipment:
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Protection Type Specific Equipment Purpose and Standards

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and airborne particles. Must

conform to EN166 (EU) or

NIOSH (US) standards.[6][11]

[12]

Hand Protection
Nitrile or other chemically

resistant gloves.

To prevent skin contact.

Gloves must be inspected prior

to use and disposed of

properly.[12][13]

Body Protection
A lab coat or chemical-

resistant apron.

To protect the body from spills

and contamination.[13]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with a particulate

filter.

Recommended if exposure

limits are exceeded or if

irritation is experienced.[8][9]

Safe Handling Protocol
A systematic approach to handling 4,6-dimethoxypyrimidine is essential to minimize risk.

Step-by-Step Handling Procedure:

Pre-Handling Check: Ensure all necessary PPE is correctly worn and that engineering

controls (fume hood) are functioning properly.

Dispensing: Avoid generating dust when weighing and dispensing the compound. Use a

spatula or other appropriate tools.

During Use: Avoid direct contact with skin, eyes, and clothing.[8] Do not eat, drink, or smoke

in the designated handling area.[8]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[4][7] Clean the

work area and any equipment used.
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Waste Disposal: Dispose of waste materials in a sealed, labeled container according to local,

state, and federal regulations.[8]

Storage Requirements
Proper storage is crucial for maintaining the chemical's stability and preventing accidents.

Container: Store in a tightly closed container.[3][4]

Location: Keep in a cool, dry, and well-ventilated area.[3][4] Store at 2 - 8 °C.[1]

Incompatible Materials: Store away from incompatible materials such as oxidizing agents.[7]

Ignition Sources: Avoid all possible sources of ignition (spark or flame).

Emergency Procedures
In the event of an emergency, follow these established protocols.

First Aid Measures:

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention if irritation persists.[4][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[4]

Spill Response:

Evacuate: Clear the area of all personnel.
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Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spillage or leakage if it is safe to do so.[6]

Clean-up:

Wear appropriate PPE, including respiratory protection.

For dry spills, sweep up the material and place it into a suitable, labeled container for

disposal. Avoid generating dust.[4][8]

For wet spills, absorb with an inert material and place in a labeled container for disposal.

Decontaminate: Wash the spill area thoroughly with soap and water.

Firefighting Measures:

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[4]

[7]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[4][7]

Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[4]

Visualized Workflows
Emergency Spill Response Workflow
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Spill Occurs

Evacuate Immediate Area

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill

Clean Up Spill Material
(Sweep or Absorb)

Place in Labeled Waste Container

Decontaminate Spill Area

Report the Incident

Click to download full resolution via product page

Caption: Workflow for a chemical spill of 4,6-Dimethoxypyrimidine.
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Safe Handling and Storage Logic

Preparation

Handling

Storage

Wear Required PPE

Avoid Dust Generation

Ensure Proper Ventilation
(Fume Hood)

Avoid Direct Contact

Wash Hands After Use

Tightly Closed Container

Cool, Dry, Ventilated Area
(2-8 °C)

Separate from Oxidizers

Click to download full resolution via product page

Caption: Key precautions for handling and storing 4,6-Dimethoxypyrimidine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b185312?utm_src=pdf-body-img
https://www.benchchem.com/product/b185312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Material Safety Data Sheet - 4,6-Dihydroxypyrimidine, 98%. Cole-Parmer. [Link]
4,6-Dimethoxypyrimidine.
2-Amino-4,6-dimethoxypyrimidine.
Material Safety Data Sheet - 4,6-Dichloropyrimidine, 97%. Cole-Parmer. [Link]
Ether. Cargo Handbook. [Link]
Write a brief note on safe handling and storage of ether? Brainly.in. [Link]
Use of Ether. Environment, Health & Safety, University of California, Berkeley. [Link]
PYRIMIDINE 99% MSDS. Loba Chemie. [Link]
Physical Properties of Ether. Chemistry LibreTexts. [Link]
Proper Storage of Chemicals in the Labor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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